Trimethyl[(2-methylpentyl)oxy]silane

• Molecular Formula: C9H22OSi
• Molecular Weight: 174.36 g/mol
• IUPAC Name: trimethyl(2-methylpentoxy)silane
• InChI: InChI=1S/C9H22OSi/c1-6-7-9(2)8-10-11(3,4)5/h9H,6-8H2,1-5H3
• InChI Key: DZBANYJTCRZHGN-UHFFFAOYSA-N
• SMILES: CCCC(C)CO[Si](C)(C)C
• synonyms: Trimethyl[(2-methylpentyl)oxy]silane
• CAS No.: 17877-22-4

Description

Trimethyl[(2-methylpentyl)oxy]silane, also known as TMPS or 2-Methylpentyltrimethoxysilane, is a chemical compound that belongs to the group of organosilicon compounds. TMPS is widely used in various scientific research applications due to its unique properties and characteristics.

Mechanism of Action

Trimethyl[(2-methylpentyl)oxy]silane acts as a coupling agent by forming a covalent bond between the organic and inorganic phases. The covalent bond results in the formation of a hybrid material with improved mechanical, thermal, and chemical properties. This compound also acts as a surface modifier by forming a hydrophobic layer on the surface of the substrate. The hydrophobic layer results in improved water repellency and corrosion resistance.
Biochemical and Physiological Effects:
This compound is not intended for use in drug formulations or medical applications. Therefore, there is no information available regarding its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

Trimethyl[(2-methylpentyl)oxy]silane has several advantages for use in lab experiments. This compound is a stable compound that can be easily handled and stored. This compound is also compatible with a wide range of solvents and can be used in various reaction conditions. However, this compound has some limitations for use in lab experiments. This compound is a moisture-sensitive compound and should be handled under anhydrous conditions. This compound is also a flammable liquid and should be handled with care.

Future Directions

Trimethyl[(2-methylpentyl)oxy]silane has several potential future directions in scientific research. This compound can be used as a starting material for the synthesis of various functionalized silanes with improved properties and characteristics. This compound can also be used as a surface modifier in the preparation of hydrophobic coatings for various applications. In addition, this compound can be used as a coupling agent in the preparation of hybrid organic-inorganic materials with improved mechanical, thermal, and chemical properties.
Conclusion:
In conclusion, this compound is a unique compound with several applications in scientific research. This compound is synthesized by reacting 2-methylpentanol with trimethylchlorosilane in the presence of a catalyst. This compound is used as a coupling agent, surface modifier, and starting material for the synthesis of various functionalized silanes. This compound has several advantages for use in lab experiments but also has some limitations. This compound has several potential future directions in scientific research.

Synthesis Methods

Trimethyl[(2-methylpentyl)oxy]silane is synthesized by reacting 2-methylpentanol with trimethylchlorosilane in the presence of a catalyst. The reaction results in the formation of this compound and hydrogen chloride gas. The reaction is carried out under anhydrous conditions to prevent the formation of unwanted by-products.

Scientific Research Applications

Trimethyl[(2-methylpentyl)oxy]silane is widely used in scientific research applications due to its unique properties and characteristics. This compound is used as a coupling agent in the preparation of hybrid organic-inorganic materials. This compound is also used as a surface modifier in the preparation of hydrophobic coatings. In addition, this compound is used as a starting material for the synthesis of various functionalized silanes.